Cas no 2680703-76-6 (4-(tert-butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid)

4-(tert-Butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid is a protected derivative of 4-methylpiperidine, featuring both Boc (tert-butoxycarbonyl) and carboxylic acid functional groups. This compound is valuable in organic synthesis, particularly in peptide and pharmaceutical chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective reactions. The carboxylic acid moiety allows for further derivatization, making it a versatile intermediate. Its stability under various conditions and ease of deprotection enhance its utility in multi-step syntheses. The tert-butyl group provides steric protection, minimizing unwanted side reactions. This compound is suitable for applications requiring controlled amine reactivity and precise molecular modifications.

4-(tert-butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid structure

2680703-76-6 structure

Product Name:4-(tert-butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid

CAS No:2680703-76-6

MF:C₁₂H₂₁NO₄

MW:243.29944396019

CID:5647486

PubChem ID:66756964

Update Time:2025-11-02

4-(tert-butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid
- SCHEMBL647828
- 2680703-76-6
- EN300-28277658
- 4-(tert-butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid
- Inchi： 1S/C12H21NO4/c1-11(2,3)17-9(14)12(4)5-7-13(8-6-12)10(15)16/h5-8H2,1-4H3,(H,15,16)
- InChI Key： BABSBGDXVAPBCR-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(C1(C)CCN(C(=O)O)CC1)=O

Computed Properties

Exact Mass: 243.14705815g/mol
Monoisotopic Mass: 243.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 66.8Å²

4-(tert-butoxy)carbonyl-4-methylpiperidine-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28277658-1g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6		1g	$857.0	2023-09-09
Enamine	EN300-28277658-5g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6		5g	$2485.0	2023-09-09
Enamine	EN300-28277658-10g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6		10g	$3683.0	2023-09-09
Enamine	EN300-28277658-0.05g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	0.05g	$719.0	2025-03-19
Enamine	EN300-28277658-0.1g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	0.1g	$755.0	2025-03-19
Enamine	EN300-28277658-0.25g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	0.25g	$789.0	2025-03-19
Enamine	EN300-28277658-0.5g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	0.5g	$823.0	2025-03-19
Enamine	EN300-28277658-1.0g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	1.0g	$857.0	2025-03-19
Enamine	EN300-28277658-2.5g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	2.5g	$1680.0	2025-03-19
Enamine	EN300-28277658-5.0g	4-[(tert-butoxy)carbonyl]-4-methylpiperidine-1-carboxylic acid	2680703-76-6	95.0%	5.0g	$2485.0	2025-03-19